N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-benzyl-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C19H17N3O2/c23-18(20-12-15-7-3-1-4-8-15)13-22-14-21-17(11-19(22)24)16-9-5-2-6-10-16/h1-11,14H,12-13H2,(H,20,23)
• InChI Key: JEEUVEJFVXBYBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C=NC(=CC2=O)C3=CC=CC=C3
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide, also known as BPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPPA is a pyrimidine derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA replication and repair. This compound has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in the synthesis of DNA, and to induce DNA damage in cancer cells. This compound has also been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in the synthesis of folic acid, which is essential for DNA synthesis and repair.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect in cancer therapy. This compound has also been shown to inhibit cell proliferation and migration in cancer cells, which are important processes for cancer progression. In addition, this compound has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential applications in various fields. However, this compound also has some limitations, including its poor solubility in water, which may limit its use in some experiments, and its limited stability, which may require special storage conditions.

Future Directions

There are several future directions for research on N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide. One direction is to study the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds for different applications. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and humans to determine its safety and efficacy. Furthermore, the potential use of this compound in combination with other drugs or therapies should be investigated to enhance its therapeutic effects. Finally, the development of novel drug delivery systems for this compound may overcome its limitations and improve its efficacy.

Scientific Research Applications

N-benzyl-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to have antitumor activity against different cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use as an antibacterial agent, with promising results against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. In addition, this compound has been studied for its potential use as an anti-inflammatory agent, with promising results in animal models of inflammation.